Nile Red
Nile Red
Nile red is an organic heterotetracyclic compound that is 5H-benzo[a]phenoxazin-5-one substituted at position 9 by a diethylamino group. It has a role as a fluorochrome and a histological dye. It is an organic heterotetracyclic compound, a cyclic ketone, an aromatic amine and a tertiary amino compound.
Brand Name:
Vulcanchem
CAS No.:
7385-67-3
VCID:
VC0007442
InChI:
InChI=1S/C20H18N2O2/c1-3-22(4-2)13-9-10-16-18(11-13)24-19-12-17(23)14-7-5-6-8-15(14)20(19)21-16/h5-12H,3-4H2,1-2H3
SMILES:
CCN(CC)C1=CC2=C(C=C1)N=C3C4=CC=CC=C4C(=O)C=C3O2
Molecular Formula:
C₂₀H₁₈N₂O₂
Molecular Weight:
318.4 g/mol
Nile Red
CAS No.: 7385-67-3
Inhibitors
VCID: VC0007442
Molecular Formula: C₂₀H₁₈N₂O₂
Molecular Weight: 318.4 g/mol
| CAS No. | 7385-67-3 |
|---|---|
| Product Name | Nile Red |
| Molecular Formula | C₂₀H₁₈N₂O₂ |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | 9-(diethylamino)benzo[a]phenoxazin-5-one |
| Standard InChI | InChI=1S/C20H18N2O2/c1-3-22(4-2)13-9-10-16-18(11-13)24-19-12-17(23)14-7-5-6-8-15(14)20(19)21-16/h5-12H,3-4H2,1-2H3 |
| Standard InChIKey | VOFUROIFQGPCGE-UHFFFAOYSA-N |
| SMILES | CCN(CC)C1=CC2=C(C=C1)N=C3C4=CC=CC=C4C(=O)C=C3O2 |
| Canonical SMILES | CCN(CC)C1=CC2=C(C=C1)N=C3C4=CC=CC=C4C(=O)C=C3O2 |
| Description | Nile red is an organic heterotetracyclic compound that is 5H-benzo[a]phenoxazin-5-one substituted at position 9 by a diethylamino group. It has a role as a fluorochrome and a histological dye. It is an organic heterotetracyclic compound, a cyclic ketone, an aromatic amine and a tertiary amino compound. |
| Synonyms | 9-diethylamino-5H-benzo(a)phenoxazine-5-one nile red |
| Reference | [1]. Greenspan P, et al. Nile red: a selective fluorescent stain for intracellular lipid droplets. J Cell Biol. 1985 Mar;100(3):965-73. |
| PubChem Compound | 65182 |
| Last Modified | Nov 11 2021 |
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